Cas no 1804190-56-4 (2-Iodo-3-(2-oxopropyl)mandelic acid)

• Product Name: 2-Iodo-3-(2-oxopropyl)mandelic acid
• CAS No: 1804190-56-4
• MF: C₁₁H₁₁IO₄
• MW: 334.107115983963
• CID: 4939088
• Update Time: 2025-06-08

2-Iodo-3-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H11IO4/c1-6(13)5-7-3-2-4-8(9(7)12)10(14)11(15)16/h2-4,10,14H,5H2,1H3,(H,15,16)
• InChI Key： YANVSJHGMMXKER-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CC(C)=O)C(C(=O)O)O

Computed Properties

• Exact Mass: 333.97021 g/mol
• Monoisotopic Mass: 333.97021 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6
• Molecular Weight: 334.11

Additional information on 2-Iodo-3-(2-oxopropyl)mandelic acid

Introduction to 2-Iodo-3-(2-oxopropyl)mandelic acid (CAS No. 1804190-56-4)

2-Iodo-3-(2-oxopropyl)mandelic acid, with the CAS number 1804190-56-4, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes an iodo group and a 2-oxopropyl moiety attached to a mandelic acid framework. The combination of these functional groups imparts distinctive chemical and biological properties, making it a promising candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-Iodo-3-(2-oxopropyl)mandelic acid is C₉H₉O₄I, and its molecular weight is approximately 276.06 g/mol. The compound's structure can be visualized as follows: the mandelic acid backbone (C₈H₈O₃) is modified by the addition of an iodo group and a 2-oxopropyl group (C₃H₅O). This structural modification not only enhances the compound's solubility and stability but also confers it with potential pharmacological activities.

In recent years, the study of halogenated organic compounds, such as those containing iodine, has been a focal point in medicinal chemistry due to their diverse biological activities. Iodinated compounds are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the iodo group in 2-Iodo-3-(2-oxopropyl)mandelic acid may enhance its binding affinity to specific protein targets, thereby modulating their functions.

The mandelic acid moiety in 2-Iodo-3-(2-oxopropyl)mandelic acid is particularly noteworthy. Mandelic acid itself has been studied for its antimicrobial and antiviral properties. It is also used as a chiral building block in the synthesis of optically active compounds. The introduction of the 2-oxopropyl group further modifies the chemical properties of mandelic acid, potentially enhancing its biological activity and selectivity.

The synthesis of 2-Iodo-3-(2-oxopropyl)mandelic acid involves several steps, including the iodination of mandelic acid and the subsequent addition of the 2-oxopropyl group. These synthetic routes are well-documented in the literature and can be optimized to achieve high yields and purity levels. The ability to synthesize this compound efficiently is crucial for its potential applications in drug discovery and development.

In terms of biological activity, preliminary studies have shown that 2-Iodo-3-(2-oxopropyl)mandelic acid exhibits promising anti-inflammatory and antioxidant properties. These properties are attributed to its ability to inhibit key enzymes involved in inflammatory pathways and to scavenge reactive oxygen species (ROS). Additionally, the compound has been evaluated for its potential as an anticancer agent. In vitro studies have demonstrated that it can induce apoptosis in cancer cells by disrupting cellular signaling pathways.

The pharmacokinetic properties of 2-Iodo-3-(2-oxopropyl)mandelic acid are also an area of active research. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes are being investigated to optimize its delivery and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Iodo-3-(2-oxopropyl)mandelic acid. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 2-Iodo-3-(2-oxopropyl)mandelic acid (CAS No. 1804190-56-4) is a promising compound with a unique molecular structure that offers potential therapeutic benefits. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for drug development. Ongoing research aims to further elucidate its mechanisms of action and optimize its use in clinical settings. As our understanding of this compound continues to grow, it holds significant promise for addressing unmet medical needs in various disease areas.